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Compound of Interest

Compound Name:

Tris(2-

hydroxyethyl)methylammonium

hydroxide

CAS No.: 33667-48-0

Cat. No.: B1581164 Get Quote

Compound: Tris(2-hydroxyethyl)methylammonium hydroxide CAS: 33667-48-0 Common

Acronyms: THEMAH, MTEAH Primary Hazard Class: Corrosive (Category 1B), Acute Toxicity

(Oral/Dermal - Context Dependent)[1][2][3]

Executive Technical Summary
THEMAH is a quaternary ammonium hydroxide often utilized as a phase-transfer catalyst, a

strong organic base in synthesis, and a stabilizer in protein purification.[1][2] Unlike its lower-

molecular-weight analogue TMAH (Tetramethylammonium hydroxide)—which carries a

notorious risk of fatal systemic neurotoxicity via dermal absorption—THEMAH is characterized

primarily by its aggressive corrosivity and hygroscopic instability.[1][2]

While THEMAH poses a lower risk of immediate respiratory arrest compared to TMAH due to

its bulkier hydroxyethyl ligands hindering rapid transdermal transport, it must be handled with

the rigor of a Schedule 1 toxicant.[1][2] The primary operational failure mode with THEMAH is

not just safety, but chemical integrity: it avidly absorbs atmospheric CO₂ to form carbonates,

silently shifting reaction stoichiometry and pH.[1][2]
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To handle THEMAH safely, one must understand the mechanisms driving its hazard and

instability.[1][2]

The Mechanism of Hazard (Causality)[1][2]
Tissue Necrosis: As a strong organic base, THEMAH induces saponification of lipids in the

stratum corneum.[1][2] Unlike mineral acids which coagulate proteins (forming a barrier),

THEMAH liquefies tissue, allowing deep penetration of the hydroxide ion.[1][2]

Neurotoxicity Potential: While less permeable than TMAH, all quaternary ammonium

compounds (QACs) are structural analogues to acetylcholine.[1][2] Systemic absorption of

high concentrations can theoretically interfere with nerve impulse transmission.[1][2]

Thermal Decomposition: Upon heating (>100°C) or in the presence of strong oxidizers,

THEMAH undergoes Hofmann elimination, releasing trimethylamine (fishy odor, toxic) and

ethylene glycol derivatives.[1][2]
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Parameter Value / Characteristic Operational Implication

Physical State
Viscous Liquid (typ. 45-50%

aq)

High viscosity complicates

precise volumetric transfer;

gravimetric transfer

recommended.[1][2]

pH (10% aq) > 13.0
Immediate irreversible eye

damage upon contact.[1][2]

Vapor Pressure Low (at STP)

Inhalation risk is low unless

aerosolized (e.g., during

vigorous mixing or spraying).

[1][2]

Stability Air Sensitive (CO₂ absorption)

Exposure to air converts

Hydroxide

Carbonate, lowering basicity.

[1][2]

Incompatibility Acids, Oxidizers, Aluminum

Exothermic reaction with acids;

corrodes aluminum/zinc

(hydrogen gas release).[1][2]

Storage & Integrity: A Self-Validating System
The "Self-Validating" approach ensures that the storage condition itself acts as a quality control

check.[1][2] If the storage protocol is breached, the physical appearance or performance of the

reagent will visibly shift.[1][2]

The Carbonate Trap (Degradation Pathway)
THEMAH is a "CO₂ sponge."[1][2] If left in a standard capped bottle without an inert

headspace, it reacts with atmospheric carbon dioxide:

[1][2]

Consequence: In pH-sensitive applications (e.g., protein purification or catalysis), this

conversion results in a "silent failure" where the pH looks correct initially but the buffering
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capacity and ionic strength are altered.[1]

Storage Protocol
Container: Store in High-Density Polyethylene (HDPE) or Polypropylene (PP).[1][2] Avoid

glass for long-term storage of high-concentration hydroxides (etching risk).[1][2]

Headspace Management: All containers must be purged with Nitrogen or Argon after every

use.[1][2]

Secondary Containment: Store in a dedicated corrosive cabinet, segregated from acids and

oxidizers.[1][2]

Temperature: Store at +2°C to +8°C to retard Hofmann elimination, but ensure the solution

does not freeze/precipitate (concentration dependent).

Visualizing the Degradation Logic
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Figure 1: Degradation pathways of THEMAH.[1][2] Carbonation is the primary risk to

experimental integrity; heat induces decomposition.[1]
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Hierarchy of Controls
Elimination: Can a solid carbonate base serve the same catalytic function?

Engineering: All open handling must occur in a Class II Fume Hood or Glovebox.[1][2]

PPE (Personal Protective Equipment):

Eyes: Chemical Splash Goggles (Face shield required for volumes > 50 mL).[1][2]

Hands:Double-gloving is mandatory.[1][2]

Inner: Nitrile (0.11 mm).[1][2]

Outer: Extended-cuff Nitrile (0.3 mm) or Neoprene.[1][2]

Reasoning: Organic hydroxides can permeate standard thin nitrile over time.[1][2] The

outer glove is sacrificial.[1][2]

Body: Chemical-resistant apron over a lab coat.[1][2][4][5]

Safe Transfer Protocol (Step-by-Step)
Objective: Transfer 50 mL of THEMAH (50% w/w) without aerosol generation.

Preparation:

Place a chemically resistant tray (polypropylene) in the fume hood.[1][2]

Verify eyewash station functionality (must be within 10 seconds reach).[1][2]

Access:

Don full PPE.[1][2][6][7]

Open the THEMAH container inside the hood.

Critical Check: Inspect the rim for white crust (carbonate salts).[1][2] If present, wipe with a

damp tissue (water) and dispose of as hazardous waste immediately to prevent seal
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compromise.[1][2]

Transfer:

Do not pour. Pouring viscous liquids creates "glugging" and splashes.[1][2]

Use a Syringe or Pump: Use a chemically resistant syringe (PP barrel, no glass) with a

wide-bore needle or a peristaltic pump for larger volumes.[1][2]

Dispense slowly down the side of the receiving vessel to minimize splashing.[1][2]

Inerting:

Immediately backfill the stock container with Nitrogen/Argon gas.[1][2]

Seal tightly.[1][2][5][7] Parafilm is recommended as a secondary moisture barrier.[1][2]

Decontamination:

Wipe all tools with a dilute acid (e.g., 1M Citric Acid) followed by water to neutralize micro-

droplets before removing them from the hood.[1][2]

Handling Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://en.wikipedia.org/wiki/Tetramethylammonium_hydroxide
https://www.fishersci.com/store/msds?partNumber=BP1531&productDescription=TRIS+HYDROCHLORIDE+1KG&vendorId=VN00033897&countryCode=US&language=en
https://en.wikipedia.org/wiki/Tetramethylammonium_hydroxide
https://www.fishersci.com/store/msds?partNumber=BP1531&productDescription=TRIS+HYDROCHLORIDE+1KG&vendorId=VN00033897&countryCode=US&language=en
https://en.wikipedia.org/wiki/Tetramethylammonium_hydroxide
https://www.fishersci.com/store/msds?partNumber=BP1531&productDescription=TRIS+HYDROCHLORIDE+1KG&vendorId=VN00033897&countryCode=US&language=en
https://en.wikipedia.org/wiki/Tetramethylammonium_hydroxide
https://www.fishersci.com/store/msds?partNumber=BP1531&productDescription=TRIS+HYDROCHLORIDE+1KG&vendorId=VN00033897&countryCode=US&language=en
https://en.wikipedia.org/wiki/Tetramethylammonium_hydroxide
https://www.fishersci.com/store/msds?partNumber=BP1531&productDescription=TRIS+HYDROCHLORIDE+1KG&vendorId=VN00033897&countryCode=US&language=en
https://en.wikipedia.org/wiki/Tetramethylammonium_hydroxide
https://www.fishersci.com/store/msds?partNumber=BP1531&productDescription=TRIS+HYDROCHLORIDE+1KG&vendorId=VN00033897&countryCode=US&language=en
https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-020_TMAHSafetyGuidelines.pdf
https://www.spectrumchemical.com/media/sds/TCI-T2192.pdf
https://en.wikipedia.org/wiki/Tetramethylammonium_hydroxide
https://www.fishersci.com/store/msds?partNumber=BP1531&productDescription=TRIS+HYDROCHLORIDE+1KG&vendorId=VN00033897&countryCode=US&language=en
https://en.wikipedia.org/wiki/Tetramethylammonium_hydroxide
https://www.fishersci.com/store/msds?partNumber=BP1531&productDescription=TRIS+HYDROCHLORIDE+1KG&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: THEMAH Required

1. Don PPE
(Splash Goggles + Double Nitrile)

2. Engineering Control
(Verify Hood Flow > 100 fpm)

3. Inspect Container
(Check for Crust/Crystals)

Clean Rim with
Water/Citric Acid

Crust Found

4. Transfer Method
(Syringe/Pump - NO POURING)

Clean

5. Inert Gas Blanket
(Nitrogen Purge)

6. Waste Disposal
(Segregated Basic Waste)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1581164?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Operational workflow for safe THEMAH handling. Note the loop for container

maintenance.

Emergency Response & First Aid
Critical Note: Standard "wash with water" advice is the baseline, but for concentrated

quaternary ammonium hydroxides, speed is the only variable that saves tissue.[1][2]

Skin Contact:

Immediate Action: Move to safety shower immediately. Do not wipe the skin (wiping drives

the chemical deeper).[1][2]

Flush: Rinse with tepid water for minimum 30 minutes.

Neutralization (Advanced): While specific antidotes exist for HF, for organic bases,

Diphoterine® (if available) is superior to water as it is an amphoteric chelator that halts the

chemical attack more rapidly than passive dilution.[1][2] If Diphoterine is unavailable, stick

to water.[1][2]

Medical: Seek evaluation. Chemical burns can have a delayed onset.[1][2][8]

Eye Contact:

Hold eyelids open and flush for 15+ minutes.[1][2]

Do not use neutralizing agents in the eyes.[1][2]

Transport to ER immediately.[1][2]

Spill Management:

Isolate: Evacuate the immediate area.

Neutralize: Do not absorb with paper towels (fire risk).[1][2] Use a commercial acid

neutralizer or Citric Acid/Sodium Bicarbonate until pH is 7-8.[1][2]

Collect: Scoop neutralized slurry into hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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